Cas no 1214376-82-5 (4-Methoxy-2-(pyridin-4-yl)pyridine)

4-Methoxy-2-(pyridin-4-yl)pyridine is a heterocyclic compound featuring a pyridine core substituted with a methoxy group at the 4-position and an additional pyridin-4-yl moiety at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its bifunctional pyridine rings enhance coordination capabilities, useful in ligand design for catalysis. The methoxy group contributes to solubility and reactivity modulation, facilitating further functionalization. This compound is particularly relevant in medicinal chemistry for developing bioactive molecules due to its potential as a pharmacophore. High purity and well-defined reactivity ensure consistent performance in research and industrial applications.

4-Methoxy-2-(pyridin-4-yl)pyridine structure

1214376-82-5 structure

Product Name:4-Methoxy-2-(pyridin-4-yl)pyridine

CAS No:1214376-82-5

MF:C₁₁H₁₀N₂O

MW:186.20990228653

CID:4909328

Update Time:2025-05-19

4-Methoxy-2-(pyridin-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-methoxy-2-(pyridin-4-yl)pyridine
- 4-Methoxy-2-(pyridin-4-yl)pyridine
- Inchi： 1S/C11H10N2O/c1-14-10-4-7-13-11(8-10)9-2-5-12-6-3-9/h2-8H,1H3
- InChI Key： MJBSMLVBIYCDHS-UHFFFAOYSA-N
- SMILES： O(C)C1C=CN=C(C=1)C1C=CN=CC=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 169
XLogP3: 1.4
Topological Polar Surface Area: 35

4-Methoxy-2-(pyridin-4-yl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029001222-250mg	4-Methoxy-2-(pyridin-4-yl)pyridine	1214376-82-5	95%	250mg	$999.60	2023-09-04
Alichem	A029001222-500mg	4-Methoxy-2-(pyridin-4-yl)pyridine	1214376-82-5	95%	500mg	$1853.50	2023-09-04
Alichem	A029001222-1g	4-Methoxy-2-(pyridin-4-yl)pyridine	1214376-82-5	95%	1g	$3039.75	2023-09-04

4-Methoxy-2-(pyridin-4-yl)pyridine Related Literature

1. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
2. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
3. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
4. Distributed research: a new paradigm for undergraduate research and global problem solving†

Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
5. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 4-Methoxy-2-(pyridin-4-yl)pyridine

4-Methoxy-2-(pyridin-4-yl)pyridine: A Comprehensive Overview

4-Methoxy-2-(pyridin-4-yl)pyridine (CAS No. 1214376-82-5) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique molecular structure, has emerged as a promising candidate for various applications due to its intriguing properties and potential biological activities. In this article, we delve into the structural features, synthesis methods, biological implications, and recent advancements related to 4-Methoxy-2-(pyridin-4-yl)pyridine.

The molecular structure of 4-Methoxy-2-(pyridin-4-yl)pyridine consists of two pyridine rings connected by a methoxy group. This arrangement imparts the compound with distinct electronic properties, making it an attractive subject for both theoretical and experimental studies. Recent research has focused on understanding the electronic delocalization within the molecule, which plays a crucial role in its reactivity and stability. Advanced computational methods, such as density functional theory (DFT), have been employed to elucidate the molecular orbitals and electron distribution of this compound.

One of the most significant advancements in the synthesis of 4-Methoxy-2-(pyridin-4-yl)pyridine involves the use of palladium-catalyzed cross-coupling reactions. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for biological assays. Researchers have also explored alternative synthetic routes, including microwave-assisted synthesis and enzymatic catalysis, to optimize the production process further.

The biological activity of 4-Methoxy-2-(pyridin-4-y l) pyridine has been a focal point of recent studies. Experimental data suggest that this compound exhibits potent antioxidant properties, which could be harnessed in developing new therapeutic agents for oxidative stress-related diseases. Additionally, preliminary in vitro assays indicate that 4-Methoxy - 2 - ( py ridin - 4 - yl ) py ridine may possess anti-inflammatory and anticancer activities. These findings underscore its potential as a lead compound in drug discovery programs.

In terms of applications beyond pharmacology, CAS No. 1214376 - 82 - 5 has shown promise in materials science. Its ability to form stable coordination complexes with transition metals makes it a valuable component in designing new materials for catalysis and sensing applications. Recent studies have explored its use as a ligand in homogeneous catalysis, where it demonstrated exceptional efficiency in promoting various organic transformations.

Moreover, the environmental impact of 4-Methoxy - 2 - ( py ridin - 4 - yl ) py ridine has been evaluated to ensure its sustainability in industrial applications. Research indicates that the compound is biodegradable under specific conditions, which aligns with current green chemistry principles. This aspect is particularly important for its large-scale production and use in diverse industries.

In conclusion, CAS No. 1214376 - 82 - 5, or 4-Methoxy - 2 - ( py ridin - 4 - yl ) py ridine, stands out as a versatile compound with multifaceted applications across various scientific domains. Its unique structure, coupled with advanced synthetic methodologies and promising biological profiles, positions it as a key player in future research and development endeavors.